Cas no 1361725-73-6 (3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester)

• Product Name: 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester
• CAS No: 1361725-73-6
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4999646
• Update Time: 2025-11-01

3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)13-9(3-2-4-12(13)17)8-5-6-10(15)11(16)7-8/h2-7H,1H3
• InChI Key： GRUMQEIJRMNGMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1C(=O)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester

3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361725-73-6): An Overview

3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361725-73-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, offers a range of applications due to its specific chemical properties and reactivity. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of this compound.

The molecular formula of 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester is C₁₅H₉Cl₂FNO₂, with a molecular weight of approximately 315.18 g/mol. The compound features a biphenyl core with chlorine and fluorine substituents, which confer unique electronic and steric properties. The presence of the carboxylic acid methyl ester group further enhances its reactivity and functional versatility.

In terms of synthesis, 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester can be prepared through various routes. One common method involves the coupling reaction of 3-fluoro-4-chlorophenylboronic acid with 4-chlorophenylacetic acid methyl ester in the presence of a palladium catalyst. This reaction is typically carried out under inert conditions to ensure high yields and purity. Another approach involves the direct esterification of 3',4'-dichloro-3-fluorobiphenyl-2-carboxylic acid with methanol in the presence of an acid catalyst.

The physical properties of 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester include its melting point, boiling point, and solubility characteristics. The compound is generally a solid at room temperature with a melting point ranging from 85 to 88°C. It exhibits moderate solubility in organic solvents such as dichloromethane, acetone, and ethanol but is insoluble in water. These properties make it suitable for various synthetic transformations and analytical techniques.

The chemical reactivity of 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester is influenced by its functional groups. The presence of the carboxylic acid methyl ester group allows for a wide range of reactions, including hydrolysis to form the corresponding carboxylic acid, transesterification to introduce different alkyl groups, and nucleophilic substitution reactions to modify the biphenyl core. Additionally, the chlorine and fluorine substituents can participate in electrophilic aromatic substitution reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

In the context of pharmaceutical research, 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Beyond pharmaceutical applications, 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials such as organic semiconductors and liquid crystals. These materials have potential applications in electronic devices, display technologies, and photovoltaic cells.

In conclusion, 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid methyl ester (CAS No. 1361725-73-6) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its distinct molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance in these fields, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.